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Compound of Interest

Compound Name:
Fmoc-D-2,4,5-

trifluorophenylalanine

CAS No.: 1217837-13-2

Cat. No.: B2438457

Get Quote

Strategic Integration in Peptide Therapeutics and
Medicinal Chemistry[1][2]
Part 1: Chemical Identity & Core Specifications[3]
Fmoc-D-2,4,5-trifluorophenylalanine is a highly specialized, non-canonical amino acid used

primarily in the optimization of peptide therapeutics. By incorporating three fluorine atoms onto

the phenyl ring in the 2, 4, and 5 positions, this residue dramatically alters the electronic

landscape of the side chain without significantly changing its steric bulk. This modification is

critical for modulating lipophilicity, proteolytic stability, and

-

stacking interactions in ligand-receptor binding.
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Property Specification

CAS Number 1217837-13-2

Chemical Name
N-alpha-(9-Fluorenylmethyloxycarbonyl)-2,4,5-

trifluoro-D-phenylalanine

Synonyms
Fmoc-D-Phe(2,4,5-F3)-OH; Fmoc-(R)-2,4,5-

trifluorophenylalanine

Molecular Formula

Molecular Weight 441.40 g/mol

MDL Number MFCD06659134

Chirality D-Isomer (R-configuration)

Appearance White to off-white powder

Solubility
Soluble in DMF, DMSO; sparingly soluble in

DCM

Purity Standard (HPLC) required for SPPS

Part 2: Strategic Application in Drug Design
The selection of the 2,4,5-trifluoro substitution pattern is rarely arbitrary; it is a calculated

decision in Structure-Activity Relationship (SAR) studies.

1. Quadrupole Moment Inversion &

-Stacking
Native Phenylalanine (Phe) possesses a negative quadrupole moment above and below the

ring plane (electron-rich). The introduction of three highly electronegative fluorine atoms pulls

electron density away from the ring center.

Mechanism: This inversion creates an electron-deficient

-system.
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Application: It promotes strong, orthogonal

-

stacking interactions with electron-rich aromatic rings (e.g., native Phe, Trp, Tyr) in the target
protein, potentially increasing binding affinity by orders of magnitude [1].

2. Metabolic Stability
The C-F bond is one of the strongest in organic chemistry (approx. 116 kcal/mol).

Mechanism: Fluorine substitution blocks metabolic "hotspots" on the phenyl ring that are

susceptible to oxidative metabolism (e.g., hydroxylation by Cytochrome P450).

Result: Incorporation of the D-isomer further confers resistance to proteolytic degradation by

endogenous proteases, which typically recognize L-stereochemistry [2].

3. Lipophilicity Modulation
Mechanism: The trifluoro-motif increases the hydrophobicity (LogP) of the residue compared

to native Phe.

Application: This enhances membrane permeability for intracellular targets and improves the

blood-brain barrier (BBB) penetration profile of peptide drugs [3].

Part 3: Experimental Protocol (Solid-Phase Peptide
Synthesis)
Directive: The electron-withdrawing nature of the trifluorophenyl group exerts an inductive

effect. While the

-amino group is separated by a methylene bridge, the overall lipophilicity of the growing peptide
chain changes. Standard coupling protocols must be adjusted to prevent aggregation and
ensure complete acylation.
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Critical Parameters

Resin-Bound Peptide (N-Fmoc)

1. Deprotection
(20% Piperidine/DMF, 2 x 10 min)

2. Wash
(DMF x 5, DCM x 3)

3. Activation
(Fmoc-D-Phe(2,4,5-F3)-OH + HATU + HOAt + DIPEA)

 Pre-activation (2 min)

4. Coupling
(45-60 min, RT)

5. Kaiser Test / Chloranil Test

Double Coupling
(Repeat Step 3-4)

 Positive (Color)

6. Final Wash
(DMF x 5)

 Negative (Blue/No Color)

Next Cycle / Cleavage

Use HATU/HOAt for
steric/electronic correction

Avoid heating >40°C
to prevent racemization

Click to download full resolution via product page
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Figure 1: Optimized Solid-Phase Peptide Synthesis (SPPS) cycle for the incorporation of

Fmoc-D-2,4,5-trifluorophenylalanine, emphasizing checkpoint validation.

Detailed Methodology
1. Reagents Preparation:

Amino Acid Solution: Dissolve Fmoc-D-2,4,5-trifluorophenylalanine (4.0 eq relative to resin

loading) in anhydrous DMF (0.2 M concentration).

Activator: Use HATU (3.9 eq) and HOAt (3.9 eq). Note: HOAt is preferred over HOBt due to

the "neighboring group effect" of the pyridine nitrogen, which accelerates coupling for

modified residues.

Base: DIPEA (8.0 eq).

2. Deprotection (Fmoc Removal):

Treat resin with 20% Piperidine in DMF (v/v) containing 0.1 M HOBt (to suppress aspartimide

formation if Asp is present).

Perform two cycles: 5 minutes followed by 10 minutes.

Validation: Monitor UV absorbance of the piperidine waste at 301 nm (dibenzofulvene-

piperidine adduct) to confirm deprotection.

3. Activation & Coupling:

Pre-activate the amino acid/HATU/HOAt mixture with DIPEA for exactly 2 minutes before

adding to the resin. Do not exceed 5 minutes to avoid racemization of the activated ester.

Add mixture to the reaction vessel. Agitate at Room Temperature for 60 minutes.

Why HATU? The electron-withdrawing fluorine atoms can subtly alter the solubility and

aggregation properties of the peptide. HATU ensures high coupling efficiency even in

"difficult" sequences.

4. In-Process Quality Control (IPC):
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Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines).

Observation: If the resin beads remain colorless, coupling is >99% complete. If blue/purple,

perform a "Double Coupling" step using fresh reagents.

Part 4: Analytical Validation
Upon cleavage from the resin (typically using TFA/TIS/H2O 95:2.5:2.5), the identity of the

peptide containing Fmoc-D-2,4,5-trifluorophenylalanine must be verified.

Parameter Method Acceptance Criteria

Identity ESI-MS or MALDI-TOF Observed Mass

Purity RP-HPLC (C18 Column)
Single peak

area integration

Chiral Purity Chiral HPLC / GC-MS L-isomer (Racemization check)

Note on NMR:

-NMR is a powerful tool for validation. The 2,4,5-trifluoro substitution pattern will yield distinct
chemical shifts (typically -110 to -145 ppm range depending on solvent), providing an
orthogonal check for structural integrity [4].

References
Chem-Impex International. "Fmoc-D-2,4,5-trifluorophenylalanine Product Specifications."

Catalog No. 24083. Accessed March 2026.

Beilstein Journal of Organic Chemistry. "Fluorinated phenylalanines: synthesis and

pharmaceutical applications." Beilstein J. Org. Chem. 2020, 16, 1022–1050.

National Institutes of Health (PMC).

-amino acids in development of therapeutic peptides." Expert Opin Drug Discov.[1] 2018.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2438457/docs?utm_src=pdf-body#technical-guide-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/product/b2438457/docs?utm_src=pdf-body#technical-guide-fmoc-d-2-4-5-trifluorophenylalanine
https://www.researchgate.net/publication/398824251_Utility_of_fluorinated_a-amino_acids_in_development_of_therapeutic_peptides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2438457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aralez Bio. "Fmoc-2,4,5-trifluoro-L-phenylalanine Technical Data." Aralez Bio Catalog.

Accessed March 2026.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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